Cas no 919286-71-8 (tert-butyl (2S)-2-(bromomethyl)morpholine-4-carboxylate)

tert-Butyl (2S)-2-(bromomethyl)morpholine-4-carboxylate is a chiral morpholine derivative widely used as a key intermediate in organic synthesis and pharmaceutical research. The compound features a tert-butyloxycarbonyl (Boc) protecting group, which enhances stability and facilitates selective deprotection under mild acidic conditions. The (2S)-configuration ensures stereochemical control in asymmetric synthesis, making it valuable for constructing enantiomerically pure compounds. The bromomethyl moiety provides a reactive site for further functionalization, enabling nucleophilic substitution or cross-coupling reactions. Its morpholine core contributes to improved solubility and bioavailability in drug design. This reagent is particularly useful in peptidomimetics and bioactive molecule synthesis, offering high purity and consistent performance in complex transformations.

tert-butyl (2S)-2-(bromomethyl)morpholine-4-carboxylate structure

919286-71-8 structure

Product Name:tert-butyl (2S)-2-(bromomethyl)morpholine-4-carboxylate

CAS No:919286-71-8

MF:C₁₀H₁₈BrNO₃

MW:280.158822536469

MDL:MFCD20489339

CID:764941

PubChem ID:69388802

Update Time:2025-07-02

tert-butyl (2S)-2-(bromomethyl)morpholine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

- (S)-tert-Butyl 2-(bromomethyl)morpholine-4-carboxylate
- N-Boc-(2S)-(bromomethyl)morpholine
- (S)-4-Boc-2-bromomethylmorpholine
- (S)-tert-Butyl 2-(bromomethyl)-morpholine-4-carboxylate
- 4-Morpholinecarboxylic acid, 2-(bromomethyl)-, 1,1-dimethylethyl ester,(2S)-
- tert-butyl (2S)-2-(bromomethyl)morpholine-4-carboxylate
- C10H18BrNO3
- AK102277
- RLXCSEPIBOWMOJ-MRVPVSSYSA-N
- 5531AC
- FCH1629856
- (2S)-4-Boc-2-(bromomethyl)-morpholine
- ST2408370
- AX8233816
- 1,1-Dimethylethyl (2S)-2-(bromomethyl)-4-mo
- 1,1-Dimethylethyl (2S)-2-(bromomethyl)-4-morpholinecarboxylate (ACI)
- (S)-tert-Butyl2-(bromomethyl)morpholine-4-carboxylate
- DTXSID50740404
- 919286-71-8
- DS-3801
- TERT-BUTYL (S)-2-(BROMOMETHYL)MORPHOLINE-4-CARBOXYLATE
- SCHEMBL5287268
- (S)-4-Boc-broMoMethylMorpholine
- MFCD20489339
- AKOS016843294
- CS-0031403
- 1,1-Dimethylethyl (2S)-2-(bromomethyl)-4-morpholinecarboxylate
- W17582
- DB-336400
- MDL： MFCD20489339
- Inchi： 1S/C10H18BrNO3/c1-10(2,3)15-9(13)12-4-5-14-8(6-11)7-12/h8H,4-7H2,1-3H3/t8-/m1/s1
- InChI Key： RLXCSEPIBOWMOJ-MRVPVSSYSA-N
- SMILES： C(N1CCO[C@H](CBr)C1)(=O)OC(C)(C)C

Computed Properties

Exact Mass: 279.04700
Monoisotopic Mass: 279.04701g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 3
Complexity: 227
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 38.8
XLogP3: 1.6

Experimental Properties

PSA: 38.77000
LogP: 1.95510

tert-butyl (2S)-2-(bromomethyl)morpholine-4-carboxylate Security Information

Hazard Statement： H302-H315-H319-H332-H335
Storage Condition：Inert atmosphere,2-8°C

tert-butyl (2S)-2-(bromomethyl)morpholine-4-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Ambeed	A119260-100mg	(S)-tert-Butyl 2-(bromomethyl)morpholine-4-carboxylate	919286-71-8	97%	100mg	$22.0	2025-04-15
Ambeed	A119260-250mg	(S)-tert-Butyl 2-(bromomethyl)morpholine-4-carboxylate	919286-71-8	97%	250mg	$27.0	2025-04-15
Ambeed	A119260-1g	(S)-tert-Butyl 2-(bromomethyl)morpholine-4-carboxylate	919286-71-8	97%	1g	$87.0	2025-04-15
Ambeed	A119260-5g	(S)-tert-Butyl 2-(bromomethyl)morpholine-4-carboxylate	919286-71-8	97%	5g	$433.0	2025-04-15
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-IC098-200mg	tert-butyl (2S)-2-(bromomethyl)morpholine-4-carboxylate	919286-71-8	97%	200mg	307.0CNY	2021-08-04
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-IC098-50mg	tert-butyl (2S)-2-(bromomethyl)morpholine-4-carboxylate	919286-71-8	97%	50mg	134.0CNY	2021-08-04
Chemenu	CM163271-1g	(S)-tert-Butyl 2-(bromomethyl)-morpholine-4-carboxylate	919286-71-8	95%	1g	$449	2021-08-05
Chemenu	CM163271-5g	(S)-tert-Butyl 2-(bromomethyl)-morpholine-4-carboxylate	919286-71-8	95%	5g	$1346	2021-08-05
TRC	S073220-50mg	(S)-tert-Butyl 2-(bromomethyl)-morpholine-4-carboxylate	919286-71-8		50mg	$ 445.00	2022-06-03
TRC	S073220-100mg	(S)-tert-Butyl 2-(bromomethyl)-morpholine-4-carboxylate	919286-71-8		100mg	$ 740.00	2022-06-03

tert-butyl (2S)-2-(bromomethyl)morpholine-4-carboxylate Production Method

Production Method 1

135065-76-8

919286-71-8

Reaction Conditions

1.1 Reagents: Triphenylphosphine Solvents: Dichloromethane ; 2 h, rt

Reference

: Preparation of amino acid 3-oxohexahydropyrrolo[3,2-b]pyrrol-4-yl amides as cysteine protease inhibitors

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Production Method 2

135065-76-8

919286-71-8

Reaction Conditions

1.1 Reagents: Carbon tetrabromide , Triphenylphosphine Solvents: Dichloromethane ; 2 h, rt

Reference

: Preparation of N-(2-benzofuranyl)-L-leucine derivatives as cysteine protease inhibitors

, World Intellectual Property Organization, , ,

Production Method 3

135065-76-8

919286-71-8

Reaction Conditions

1.1 Reagents: Carbon tetrabromide , Triphenylphosphine Solvents: Dichloromethane ; 30 min, cooled; 1 h, 0 °C; 0 °C → rt; overnight, rt

Reference

: 1H-imidazo[4,5-c]pyridin-2-yl derivatives as inhibitors of AKT activity and their therapeutic uses

, World Intellectual Property Organization, , ,